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Compound of Interest

Acetonedicarboxylic acid
Compound Name:
anhydride

Cat. No.: B8387478

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and disposal of
acetonedicarboxylic acid anhydride. The information herein is compiled from available
safety data and chemical properties. Due to the limited availability of a comprehensive Safety
Data Sheet (SDS) for this specific compound, some recommendations are based on the
general properties of acid anhydrides and professional laboratory practices.

Compound Data

Acetonedicarboxylic acid anhydride is a reactive organic compound used as an intermediate
in various synthetic processes.[1] Its reactivity necessitates careful handling to prevent
exposure and ensure experimental success.

Physical and Chemical Properties
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Property Value Reference
Molecular Formula CsHa0a4 [1112]
Molecular Weight 128.08 g/mol [1][2]
Appearance White crystalline powder [1]

138-140 °C (with

Melting Point decomposition) [1][2]
Boiling Point 354.9 °C (Predicted) [1][2]
Density 1.472 g/cm3 (Predicted) [1112]
Solubility Soluble in water and ethanol [1]

Hazard Identification

The following GHS hazard classifications have been identified for acetonedicarboxylic acid

anhydride:
Hazard Statement Description
H302 Harmful if swallowed
H315 Causes skin irritation
H319 Causes serious eye irritation
H332 Harmful if inhaled
H335 May cause respiratory irritation

Signal Word: Warning

Experimental Protocols
Personal Protective Equipment (PPE)

A comprehensive assessment of PPE is critical before handling acetonedicarboxylic acid
anhydride. The following table outlines the recommended PPE.
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Equipment

Specification

Eye Protection

Chemical safety goggles and a face shield.

Hand Protection

Nitrile or neoprene gloves. Check for
breakthrough times and replace gloves

immediately if contaminated.

Skin and Body Protection

A flame-retardant laboratory coat. Ensure all

skin is covered.

Respiratory Protection

Use in a certified chemical fume hood. If there is
a risk of inhaling dust, a NIOSH-approved
respirator with an appropriate particulate filter is

necessary.

Handling and Storage Protocol

Receiving and Inspection:

» Upon receipt, visually inspect the container for any signs of damage or leakage.

e Ensure the supplier's label and hazard warnings are intact and legible.

Storage:

e Store in a cool, dry, and well-ventilated area.[1][2]

o Keep the container tightly closed and store under an inert atmosphere (e.g., nitrogen or

argon).[1][2]

 Recommended storage temperature is between 2-8°C.[1][2]

e Acetonedicarboxylic acid anhydride is moisture-sensitive; store away from water and

humid conditions.

o Store away from incompatible materials such as strong oxidizing agents, acids, bases, and

alcohols.
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Weighing and Dispensing:

All handling of the solid material should be conducted in a certified chemical fume hood to
avoid inhalation of dust.

Use anti-static tools and equipment.

Dispense the smallest amount necessary for the experiment.

Close the container tightly immediately after use.

Spill Management Protocol

In Case of a Spill:

Evacuate the immediate area and restrict access.
Ensure proper ventilation.

Wearing the appropriate PPE, cover the spill with a dry, inert absorbent material such as
sand or vermiculite.

Carefully sweep up the absorbed material and place it into a labeled, sealed container for
hazardous waste disposal.

Do not use water to clean up the spill as the anhydride will react to form the corresponding
acid.

Decontaminate the spill area with a suitable solvent (e.g., isopropanol), followed by a
thorough cleaning with soap and water.

Disposal Protocol

Waste Characterization:

All waste containing acetonedicarboxylic acid anhydride must be treated as hazardous
waste.

Disposal Procedure:
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o Collect all waste, including contaminated PPE and spill cleanup materials, in a designated
and clearly labeled hazardous waste container.

e The container must be kept closed and stored in a designated hazardous waste
accumulation area.

o Dispose of the hazardous waste through a licensed environmental waste management
company.

» Follow all local, state, and federal regulations for hazardous waste disposal.
e Do not dispose of acetonedicarboxylic acid anhydride down the drain.

Visualized Workflow

The following diagram illustrates the logical workflow for the safe handling and disposal of
acetonedicarboxylic acid anhydride.
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Caption: Workflow for Acetonedicarboxylic Acid Anhydride Handling and Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8387478#acetonedicarboxylic-acid-anhydride-
handling-and-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b8387478?utm_src=pdf-custom-synthesis
https://www.lookchem.com/404.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6500481.htm
https://www.benchchem.com/product/b8387478#acetonedicarboxylic-acid-anhydride-handling-and-disposal-procedures
https://www.benchchem.com/product/b8387478#acetonedicarboxylic-acid-anhydride-handling-and-disposal-procedures
https://www.benchchem.com/product/b8387478#acetonedicarboxylic-acid-anhydride-handling-and-disposal-procedures
https://www.benchchem.com/product/b8387478#acetonedicarboxylic-acid-anhydride-handling-and-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8387478?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8387478?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

